molecular formula C7H3Br2FN2 B1429789 3,6-Dibromo-8-fluoroimidazo[1,2-a]pyridine CAS No. 1260817-61-5

3,6-Dibromo-8-fluoroimidazo[1,2-a]pyridine

Cat. No. B1429789
M. Wt: 293.92 g/mol
InChI Key: ZDHQHYPDDBCOCJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“3,6-Dibromo-8-fluoroimidazo[1,2-a]pyridine” is a chemical compound with the CAS Number: 1260817-61-5 . It has a molecular weight of 293.92 . This compound is typically stored at room temperature .


Molecular Structure Analysis

The InChI code for “3,6-Dibromo-8-fluoroimidazo[1,2-a]pyridine” is 1S/C7H3Br2FN2/c8-4-1-5(10)7-11-2-6(9)12(7)3-4/h1-3H . This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule.


Physical And Chemical Properties Analysis

The physical and chemical properties of “3,6-Dibromo-8-fluoroimidazo[1,2-a]pyridine” include a molecular weight of 293.92 . The compound is typically stored at room temperature .

Scientific Research Applications

Summary of the Application

Imidazo[1,2-a]pyridine analogues, such as “3,6-Dibromo-8-fluoroimidazo[1,2-a]pyridine”, have been recognized as a “drug prejudice” scaffold for their wide range of applications in medicinal chemistry . They exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) .

Results or Outcomes

In the acute TB mouse model (BALB/c mice infected with Mtb H37Rv), there was a 90%, 99%, and 99.9% reduction of bacterial load when treated with 0.4, 2.0, and 10.0 mg kg −1 doses of Q203, respectively, after 4 weeks of treatment .

Synthesis of Imidazo[1,2-a]pyridines

Summary of the Application

Imidazo[1,2-a]pyridines are an important class of fused nitrogen-bridged heterocyclic compounds due to the broad spectrum of biological activity profiles displayed . “3,6-Dibromo-8-fluoroimidazo[1,2-a]pyridine” can be used as a starting material in the synthesis of these compounds .

Results or Outcomes

The outcomes of these synthesis methods are imidazo[1,2-a]pyridines, which are crucial target products and key intermediates in various fields .

Drug Prejudice Scaffold

Summary of the Application

“3,6-Dibromo-8-fluoroimidazo[1,2-a]pyridine” is recognized as a “drug prejudice” scaffold for its wide range of applications in medicinal chemistry .

Results or Outcomes

The outcomes of using “3,6-Dibromo-8-fluoroimidazo[1,2-a]pyridine” as a drug prejudice scaffold are various compounds with significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) .

Synthesis of Other Heterocyclic Compounds

Summary of the Application

“3,6-Dibromo-8-fluoroimidazo[1,2-a]pyridine” can be used as a starting material in the synthesis of other heterocyclic compounds . These compounds are crucial target products and key intermediates in various fields .

Results or Outcomes

The outcomes of these synthesis methods are other heterocyclic compounds, which are crucial target products and key intermediates in various fields .

Development of New TB Drugs

Summary of the Application

“3,6-Dibromo-8-fluoroimidazo[1,2-a]pyridine” is recognized as a “drug prejudice” scaffold for its wide range of applications in medicinal chemistry . It has been used in the development of new TB drugs .

Results or Outcomes

The outcomes of using “3,6-Dibromo-8-fluoroimidazo[1,2-a]pyridine” in the development of new TB drugs are various compounds with significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) .

Safety And Hazards

The safety data sheet (SDS) for “3,6-Dibromo-8-fluoroimidazo[1,2-a]pyridine” can be found online . It’s important to handle this compound with appropriate safety measures, including wearing chemical impermeable gloves and ensuring adequate ventilation .

Future Directions

While specific future directions for “3,6-Dibromo-8-fluoroimidazo[1,2-a]pyridine” are not available, the World Health Organization has taken the initiative to develop new TB drugs . Imidazopyridine, an important fused bicyclic 5,6 heterocycle, has been recognized as a “drug prejudice” scaffold for its wide range of applications in medicinal chemistry . This suggests potential future research directions for “3,6-Dibromo-8-fluoroimidazo[1,2-a]pyridine” and related compounds.

properties

IUPAC Name

3,6-dibromo-8-fluoroimidazo[1,2-a]pyridine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H3Br2FN2/c8-4-1-5(10)7-11-2-6(9)12(7)3-4/h1-3H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZDHQHYPDDBCOCJ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C2=NC=C(N2C=C1Br)Br)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H3Br2FN2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60857512
Record name 3,6-Dibromo-8-fluoroimidazo[1,2-a]pyridine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60857512
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

293.92 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3,6-Dibromo-8-fluoroimidazo[1,2-a]pyridine

CAS RN

1260817-61-5
Record name 3,6-Dibromo-8-fluoroimidazo[1,2-a]pyridine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60857512
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3,6-Dibromo-8-fluoroimidazo[1,2-a]pyridine
Reactant of Route 2
Reactant of Route 2
3,6-Dibromo-8-fluoroimidazo[1,2-a]pyridine
Reactant of Route 3
3,6-Dibromo-8-fluoroimidazo[1,2-a]pyridine
Reactant of Route 4
Reactant of Route 4
3,6-Dibromo-8-fluoroimidazo[1,2-a]pyridine
Reactant of Route 5
Reactant of Route 5
3,6-Dibromo-8-fluoroimidazo[1,2-a]pyridine
Reactant of Route 6
Reactant of Route 6
3,6-Dibromo-8-fluoroimidazo[1,2-a]pyridine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.